Cas no 2411324-54-2 ((2E)-N-(4,4-difluorooxolan-2-yl)methyl-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-(4,4-difluorooxolan-2-yl)methyl-4-(dimethylamino)but-2-enamide
• CAS No: 2411324-54-2
• MF: C₁₁H₁₈F₂N₂O₂
• MW: 248.269629955292
• CID: 5358674
• PubChem ID: 146098007
• Update Time: 2025-10-21

(2E)-N-(4,4-difluorooxolan-2-yl)methyl-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174383
• (2E)-N-[(4,4-difluorooxolan-2-yl)methyl]-4-(dimethylamino)but-2-enamide
• (E)-N-[(4,4-Difluorooxolan-2-yl)methyl]-4-(dimethylamino)but-2-enamide
• (2E)-N-(4,4-difluorooxolan-2-yl)methyl-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C11H18F2N2O2/c1-15(2)5-3-4-10(16)14-7-9-6-11(12,13)8-17-9/h3-4,9H,5-8H2,1-2H3,(H,14,16)/b4-3+
• InChI Key： LMVPMYYSNOZLMD-ONEGZZNKSA-N
• SMILES： FC1(COC(CNC(/C=C/CN(C)C)=O)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6

Additional information on (2E)-N-(4,4-difluorooxolan-2-yl)methyl-4-(dimethylamino)but-2-enamide

Compound Introduction: (2E)-N-(4,4-difluorooxolan-2-yl)methyl-4-(dimethylamino)but-2-enamide and CAS No. 2411324-54-2

The compound with the chemical name (2E)-N-(4,4-difluorooxolan-2-yl)methyl-4-(dimethylamino)but-2-enamide and the CAS number 2411324-54-2 represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention for its potential applications in drug development and medicinal chemistry.

The structural motif of this compound includes a 4,4-difluorooxolan-2-yl moiety, which is a key feature contributing to its distinct chemical properties. The presence of fluorine atoms in this group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further exploration in medicinal chemistry. Additionally, the but-2-enamide backbone introduces a polar amide group, which can interact with biological targets in a highly specific manner.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated heterocycles due to their ability to modulate enzyme activity and improve pharmacokinetic profiles. The (2E)-N-(4,4-difluorooxolan-2-yl)methyl-4-(dimethylamino)but-2-enamide structure aligns well with these trends, as it combines the benefits of fluorine substitution with the versatility of amide-based pharmacophores.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The combination of the 4,4-difluorooxolan-2-yl group and the dimethylamino substituent on the butenamide core suggests that it may exhibit both binding affinity and selectivity towards specific biological targets. This makes it a promising candidate for further optimization in drug discovery programs.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorinated oxolane ring is particularly critical, as it is a defining feature of the molecule. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, have been employed to achieve this transformation efficiently.

Evaluation of the compound's biological activity has revealed intriguing results that warrant further investigation. Preliminary studies indicate that it may possess properties relevant to various therapeutic areas, including anti-inflammatory and anti-cancer applications. The ability of the (2E)-N-(4,4-difluorooxolan-2-yl)methyl-4-(dimethylamino)but-2-enamide structure to interact with biological targets in a meaningful way underscores its potential as a pharmacological tool.

The use of computational methods has also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding mode and interactions with potential targets. These insights have guided the design of analogs with improved properties, further enhancing its utility in drug development.

In conclusion, the compound identified by CAS number 2411324-54-2 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in medicinal chemistry and drug discovery. As research continues to uncover new applications for fluorinated heterocycles and amide-based pharmacophores, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.